4-Amino-2-dimethylamino-6-hydroxypyrimidine

Description

4-Amino-2-dimethylamino-6-hydroxypyrimidine is a pyrimidine derivative with a unique structure that serves as a crucial intermediate in synthesizing various bioactive molecules . Other names for 4-Amino-2,6-dihydroxypyrimidine include 6-Amino-2,4-dihydroxypyrimidine, 6-Aminouracil, and 4-Aminouracil . Pyrimidine derivatives, such as 4-amino-2,6-dihydroxypyrimidine, can be selected from compounds like 4,6-diaminopyrimidine, 2,4-diamino-6-hydroxypyrimidine, 2,4,6-trihydroxypyrimidine, 2-amino-4-methylpyrimidine, 2-amino-4-hydroxy-6-methylpyrimidine, and 4,6-dihydroxy-2-methylpyrimidine .

Relatedly, 5-substituted 2-amino-4,6-dihydroxypyrimidines have been explored for their biological properties, including antiviral activity and influence on nitric oxide production . These compounds can be prepared through modified condensation processes and have shown potential as inhibitors in immune-activated nitric oxide production . Examples of similar compounds include 2,4,5,6-tetraaminopyrimidine, 4-hydroxy-2,5,6-triaminopyrimidine and 2-amino-4-methylphenol .

• CAS No.: 76750-84-0
• Product Name: 4-Amino-2-dimethylamino-6-hydroxypyrimidine
• Molecular Formula: C6H10N4O
• Molecular Weight: 154.17 g/mol
• IUPAC Name: 4-amino-2-(dimethylamino)-1H-pyrimidin-6-one
• Standard InChI: InChI=1S/C6H10N4O/c1-10(2)6-8-4(7)3-5(11)9-6/h3H,1-2H3,(H3,7,8,9,11)
• Standard InChIKey: ZBWZIUPJSKQVQC-UHFFFAOYSA-N
• SMILES: CN(C)C1=NC(=CC(=O)N1)N
• Canonical SMILES: CN(C)C1=NC(=O)C=C(N1)N
• Synonyms: 6-Amino-2-(dimethylamino)-4(3H)-pyrimidinone; 6-Amino-2-(dimethylamino)-4-pyrimidinol; 4-Amino-2-dimethylamino-6-hydroxypyrimidine; NSC 24509
• PubChem Compound: 135431314
• Last Modified: Sep 15 2023